Cas no 478259-34-6 (N-(2-methoxyethyl)-4-propanoyl-1H-pyrrole-2-carboxamide)

N-(2-methoxyethyl)-4-propanoyl-1H-pyrrole-2-carboxamide is a specialized pyrrole-based carboxamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a 2-methoxyethyl substituent on the amide nitrogen and a propanoyl group at the 4-position of the pyrrole ring, contributing to its unique physicochemical properties. This compound may serve as an intermediate in the synthesis of bioactive molecules, particularly those targeting neurological or metabolic pathways. The presence of both polar (methoxyethyl) and lipophilic (propanoyl) moieties enhances its solubility profile, making it suitable for further derivatization or formulation studies. Its well-defined molecular architecture allows for precise structure-activity relationship investigations in drug discovery.

N-(2-methoxyethyl)-4-propanoyl-1H-pyrrole-2-carboxamide structure

478259-34-6 structure

Product Name:N-(2-methoxyethyl)-4-propanoyl-1H-pyrrole-2-carboxamide

CAS No:478259-34-6

MF:

MW:

CID:4653959

Update Time:2025-05-22

N-(2-methoxyethyl)-4-propanoyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(2-methoxyethyl)-4-propanoyl-1H-pyrrole-2-carboxamide

N-(2-methoxyethyl)-4-propanoyl-1H-pyrrole-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00911841-1g	N-(2-Methoxyethyl)-4-propanoyl-1H-pyrrole-2-carboxamide	478259-34-6	90%	1g	￥4193.0	2024-04-18
A2B Chem LLC	AI84961-1mg	N-(2-methoxyethyl)-4-propanoyl-1H-pyrrole-2-carboxamide	478259-34-6	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI84961-5mg	N-(2-methoxyethyl)-4-propanoyl-1H-pyrrole-2-carboxamide	478259-34-6	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI84961-10mg	N-(2-methoxyethyl)-4-propanoyl-1H-pyrrole-2-carboxamide	478259-34-6	>90%	10mg	$240.00	2024-04-19
A2B Chem LLC	AI84961-500mg	N-(2-methoxyethyl)-4-propanoyl-1H-pyrrole-2-carboxamide	478259-34-6	>90%	500mg	$720.00	2024-04-19
A2B Chem LLC	AI84961-1g	N-(2-methoxyethyl)-4-propanoyl-1H-pyrrole-2-carboxamide	478259-34-6	>90%	1g	$1295.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1623698-1mg	N-(2-methoxyethyl)-4-propionyl-1H-pyrrole-2-carboxamide	478259-34-6	98%	1mg	￥535.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1623698-5mg	N-(2-methoxyethyl)-4-propionyl-1H-pyrrole-2-carboxamide	478259-34-6	98%	5mg	￥661.00	2024-05-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1623698-10mg	N-(2-methoxyethyl)-4-propionyl-1H-pyrrole-2-carboxamide	478259-34-6	98%	10mg	￥862.00	2024-05-12

N-(2-methoxyethyl)-4-propanoyl-1H-pyrrole-2-carboxamide Related Literature

1. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
2. Exciting clusters, what does off-resonance actually mean?†

Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
3. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
4. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
5. Fe3O4 nanoparticle chains with N-doped carbon coating: magnetotactic bacteria assisted synthesis and high-rate lithium storage†

Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(2-methoxyethyl)-4-propanoyl-1H-pyrrole-2-carboxamide

Comprehensive Overview of N-(2-methoxyethyl)-4-propanoyl-1H-pyrrole-2-carboxamide (CAS No. 478259-34-6)

N-(2-methoxyethyl)-4-propanoyl-1H-pyrrole-2-carboxamide (CAS No. 478259-34-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrole-carboxamide structure, is increasingly studied for its potential applications in drug development and molecular biology. Researchers are particularly interested in its methoxyethyl and propanoyl functional groups, which contribute to its solubility and reactivity in various chemical environments.

The compound's CAS number 478259-34-6 serves as a critical identifier in scientific databases, ensuring accurate referencing in academic and industrial settings. Its systematic name, N-(2-methoxyethyl)-4-propanoyl-1H-pyrrole-2-carboxamide, highlights its structural complexity, combining a pyrrole ring with an amide linkage and an ether side chain. This combination makes it a versatile intermediate in synthetic chemistry, particularly in the design of novel heterocyclic compounds.

Recent trends in scientific literature indicate a growing interest in pyrrole derivatives due to their bioactivity and potential therapeutic benefits. For instance, N-(2-methoxyethyl)-4-propanoyl-1H-pyrrole-2-carboxamide has been explored in studies related to enzyme inhibition and receptor modulation. Its carboxamide group is often associated with hydrogen bonding capabilities, which are crucial for interactions with biological targets. These properties align with current research priorities, such as the development of small-molecule inhibitors for precision medicine.

From a synthetic perspective, the compound's propanoyl substituent offers opportunities for further derivatization, making it a valuable building block in medicinal chemistry. Researchers frequently search for CAS 478259-34-6 suppliers or synthesis protocols to access this material for experimental purposes. Its stability under standard laboratory conditions also enhances its practicality in high-throughput screening and combinatorial chemistry.

In the context of drug discovery, N-(2-methoxyethyl)-4-propanoyl-1H-pyrrole-2-carboxamide is often discussed alongside other pyrrole-based scaffolds due to their prevalence in FDA-approved drugs. The compound's methoxyethyl chain may improve pharmacokinetic properties, such as bioavailability and metabolic resistance, which are hot topics in modern pharmacology. These attributes make it a subject of interest for researchers investigating structure-activity relationships (SAR) in lead optimization.

Environmental and safety considerations are also part of the discourse surrounding this compound. While not classified as hazardous, proper handling protocols for N-(2-methoxyethyl)-4-propanoyl-1H-pyrrole-2-carboxamide are emphasized in material safety data sheets (MSDS). Laboratories prioritize CAS 478259-34-6 safety data to ensure compliance with occupational health standards, reflecting broader industry concerns about sustainable and safe chemical practices.

In summary, N-(2-methoxyethyl)-4-propanoyl-1H-pyrrole-2-carboxamide (CAS No. 478259-34-6) represents a compelling case study in the intersection of synthetic chemistry and biomedical research. Its structural features, combined with emerging applications, position it as a compound of enduring relevance in scientific inquiry. As the demand for tailored molecular entities grows, this compound is likely to remain a focal point in both academic and industrial research agendas.